Cas no 200064-39-7 (4-(3-Bromopyridin-4-yl)morpholine)
4-(3-Bromopyridin-4-yl)morpholine Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-Bromopyridin-4-yl)morpholine
- A1-71169
- 200064-39-7
- DB-315722
- AKOS016844558
- J-513368
- DTXSID60735205
-
- MDL: MFCD21604780
- Inchi: 1S/C9H11BrN2O/c10-8-7-11-2-1-9(8)12-3-5-13-6-4-12/h1-2,7H,3-6H2
- InChI Key: BAWWNTFBRLFENB-UHFFFAOYSA-N
- SMILES: BrC1C=NC=CC=1N1CCOCC1
Computed Properties
- Exact Mass: 242.00548g/mol
- Monoisotopic Mass: 242.00548g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 25.4Ų
4-(3-Bromopyridin-4-yl)morpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM163420-1g |
4-(3-Bromopyridin-4-yl)morpholine |
200064-39-7 | 95% | 1g |
$632 | 2021-08-05 | |
| Chemenu | CM163420-1g |
4-(3-Bromopyridin-4-yl)morpholine |
200064-39-7 | 95% | 1g |
$685 | 2023-02-18 | |
| eNovation Chemicals LLC | D237484-1g |
4-(3-Bromopyridin-4-yl)morpholine |
200064-39-7 | 95% | 1g |
$795 | 2024-08-03 | |
| Alichem | A029183467-5g |
4-(3-Bromopyridin-4-yl)morpholine |
200064-39-7 | 95% | 5g |
$1418.04 | 2023-09-02 | |
| Alichem | A029183467-10g |
4-(3-Bromopyridin-4-yl)morpholine |
200064-39-7 | 95% | 10g |
$1608.00 | 2023-09-02 | |
| Alichem | A029183467-25g |
4-(3-Bromopyridin-4-yl)morpholine |
200064-39-7 | 95% | 25g |
$2814.00 | 2023-09-02 | |
| Cooke Chemical | BD2774448-1g |
4-(3-Bromopyridin-4-yl)morpholine |
200064-39-7 | 95+% | 1g |
RMB 3455.20 | 2025-02-20 | |
| eNovation Chemicals LLC | D237484-1g |
4-(3-Bromopyridin-4-yl)morpholine |
200064-39-7 | 95% | 1g |
$795 | 2025-02-18 | |
| eNovation Chemicals LLC | D237484-1g |
4-(3-Bromopyridin-4-yl)morpholine |
200064-39-7 | 95% | 1g |
$795 | 2025-02-27 |
4-(3-Bromopyridin-4-yl)morpholine Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 4-(3-Bromopyridin-4-yl)morpholine
4-(3-Bromopyridin-4-yl)morpholine (CAS 200064-39-7): A Versatile Building Block in Pharmaceutical and Chemical Synthesis
4-(3-Bromopyridin-4-yl)morpholine (CAS 200064-39-7) is an important heterocyclic compound that has gained significant attention in pharmaceutical research and fine chemical synthesis. This brominated pyridine-morpholine derivative serves as a valuable intermediate for the development of various bioactive molecules, particularly in medicinal chemistry applications.
The molecular structure of 4-(3-Bromopyridin-4-yl)morpholine combines two privileged pharmacophores: a bromopyridine moiety and a morpholine ring. This unique combination makes it particularly useful for drug discovery and medicinal chemistry applications, where researchers frequently search for "pyridine derivatives in drug design" or "morpholine-containing pharmaceuticals."
In recent years, the demand for 4-(3-Bromopyridin-4-yl)morpholine has increased significantly due to its role in synthesizing kinase inhibitors, a hot topic in pharmaceutical research. Many researchers investigating "cancer drug intermediates" or "protein kinase modulators" have shown particular interest in this compound, as evidenced by growing search trends in scientific databases.
The compound's chemical properties make it particularly valuable for cross-coupling reactions, a frequently searched term in synthetic chemistry circles. The bromine atom at the 3-position of the pyridine ring serves as an excellent leaving group for various palladium-catalyzed reactions, including Suzuki, Stille, and Buchwald-Hartwig couplings. These transformations are crucial for creating complex molecular architectures in drug discovery programs.
From a market perspective, 4-(3-Bromopyridin-4-yl)morpholine has seen steady growth in demand, particularly from contract research organizations (CROs) and pharmaceutical companies specializing in small molecule therapeutics. Industry reports indicate increased interest in "specialty chemical intermediates" and "custom synthesis building blocks," categories where this compound fits perfectly.
The synthetic applications of 4-(3-Bromopyridin-4-yl)morpholine extend beyond pharmaceuticals. It has found use in materials science, particularly in the development of organic electronic materials and coordination complexes. Researchers working on "functional materials design" or "molecular electronics" have begun exploring its potential in these emerging fields.
Quality control of 4-(3-Bromopyridin-4-yl)morpholine typically involves advanced analytical techniques, with many suppliers highlighting "HPLC purity" and "NMR characterization" in their product specifications. These quality indicators are particularly important to researchers who frequently search for "high-purity chemical intermediates" or "analytically confirmed building blocks."
The stability and storage requirements of 4-(3-Bromopyridin-4-yl)morpholine are another area of frequent inquiry. Proper handling typically involves protection from moisture and storage under inert atmosphere, considerations that align with common search queries about "handling sensitive reagents" and "chemical storage best practices."
In the context of green chemistry trends, there's growing interest in developing more sustainable synthetic routes to 4-(3-Bromopyridin-4-yl)morpholine. Researchers are actively investigating "atom-economical synthesis" and "catalytic bromination methods" to improve the environmental profile of such intermediates, reflecting broader industry shifts toward sustainable practices.
The intellectual property landscape surrounding 4-(3-Bromopyridin-4-yl)morpholine and its derivatives continues to evolve, with new patents emerging regularly. This has led to increased searches for "chemical patent analysis" and "freedom-to-operate studies" related to pyridine-morpholine hybrids in pharmaceutical applications.
From a supply chain perspective, reliable sources of 4-(3-Bromopyridin-4-yl)morpholine are crucial for ongoing research. Many procurement specialists search for "custom synthesis providers" or "scalable chemical intermediates," emphasizing the need for consistent quality and reliable supply of this important building block.
Looking ahead, the future of 4-(3-Bromopyridin-4-yl)morpholine appears promising, with potential applications expanding into new areas of chemical biology and diagnostic probe development. As research into "targeted therapeutics" and "molecular probes" continues to grow, so too will the importance of versatile intermediates like this bromopyridine-morpholine hybrid.
For researchers considering working with 4-(3-Bromopyridin-4-yl)morpholine, it's worth noting that proper safety assessments and risk evaluations should always precede laboratory work. While not classified as hazardous under standard regulations, prudent handling practices are recommended, in line with general "laboratory safety protocols" and "chemical handling guidelines."
The growing body of scientific literature referencing 4-(3-Bromopyridin-4-yl)morpholine demonstrates its increasing importance in modern chemical research. From its applications in medicinal chemistry to its potential in materials science, this compound continues to offer valuable opportunities for innovation across multiple scientific disciplines.
200064-39-7 (4-(3-Bromopyridin-4-yl)morpholine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)